Cas no 1805548-53-1 (Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate)

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features multiple reactive sites, including a bromomethyl group, difluoromethyl substituent, and an iodine atom, enabling diverse functionalization pathways. The presence of both halogen and fluorine groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The ethyl ester moiety further facilitates derivatization into carboxylic acids or amides. This compound is particularly valuable in the development of fluorinated bioactive molecules, where its difluoromethyl group can improve metabolic stability and lipophilicity. Its well-defined reactivity profile makes it a reliable building block for complex heterocyclic systems.

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate structure

1805548-53-1 structure

Product Name:Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate

CAS No:1805548-53-1

MF:C₁₀H₉BrF₂INO₂

MW:419.989241361618

CID:4804388

Update Time:2025-05-24

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate
- Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)7-6(3-11)15-4-5(8(7)14)9(12)13/h4,9H,2-3H2,1H3
- InChI Key： YCDTWAKIABKLMC-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=CN=C(CBr)C=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 271
XLogP3: 2.9
Topological Polar Surface Area: 39.2

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022444-250mg	Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate	1805548-53-1	95%	250mg	$980.00	2022-04-01
Alichem	A029022444-500mg	Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate	1805548-53-1	95%	500mg	$1,802.95	2022-04-01
Alichem	A029022444-1g	Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate	1805548-53-1	95%	1g	$2,952.90	2022-04-01

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate Related Literature

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2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate, with the CAS number 1805548-53-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group at position 2, a difluoromethyl group at position 5, and an iodine atom at position 4. The carboxylate group at position 3 is esterified with an ethyl group, further enhancing its chemical versatility.

The synthesis of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate involves a series of intricate multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling, nucleophilic aromatic substitution, and Friedel-Crafts alkylation. These reactions are carefully optimized to ensure high yields and purity, making this compound a valuable intermediate in the development of novel pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of halogen atoms (bromine and iodine) in its structure contributes to its unique electronic properties, enabling it to act as a potent ligand in metalloenzyme catalysis. Additionally, the difluoromethyl group imparts hydrophobicity and enhances the compound's stability under physiological conditions.

In terms of applications, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate has been explored for its role in the construction of heterocyclic frameworks, which are essential components of many bioactive compounds. Its ability to undergo various cross-coupling reactions has made it a valuable building block in the synthesis of complex molecules with potential therapeutic applications.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound. Studies suggest that under specific microbial conditions, it can undergo aerobic degradation, minimizing its environmental footprint. This is particularly important for industries aiming to adopt greener synthetic practices.

Moreover, advancements in computational chemistry have enabled detailed quantum mechanical modeling of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate, providing insights into its electronic structure and reactivity. These models have been instrumental in predicting its behavior in various chemical reactions and its interactions with biological systems.

In conclusion, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylate (CAS No: 1805548-53-1) stands as a testament to the ingenuity of modern organic chemistry. Its complex structure and versatile properties make it a cornerstone in contemporary research efforts across multiple disciplines. As scientific understanding continues to evolve, this compound is expected to play an even more pivotal role in advancing both academic and industrial applications.